Cas no 61363-91-5 (Butanoic acid, 3-oxo-, (2E)-3-phenyl-2-propenyl ester)

Butanoic acid, 3-oxo-, (2E)-3-phenyl-2-propenyl ester structure
61363-91-5 structure
Product Name:Butanoic acid, 3-oxo-, (2E)-3-phenyl-2-propenyl ester
CAS No:61363-91-5
MF:C13H14O3
MW:218.248464107513
CID:482269
Update Time:2024-01-30

Butanoic acid, 3-oxo-, (2E)-3-phenyl-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-oxo-, (2E)-3-phenyl-2-propenyl ester
    • BDCAQAAKRKWXFW-VMPITWQZSA-N
    • Inchi: 1S/C13H14O3/c1-11(14)10-13(15)16-9-5-8-12-6-3-2-4-7-12/h2-8H,9-10H2,1H3/b8-5+
    • InChI Key: BDCAQAAKRKWXFW-VMPITWQZSA-N
    • SMILES: C(OC/C=C/C1=CC=CC=C1)(=O)CC(=O)C

Computed Properties

  • Exact Mass: 218.09432
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6

Experimental Properties

  • PSA: 43.37
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